Cas no 1956371-60-0 (2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid)

2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid is a structurally unique compound featuring a pyridine-substituted spirocyclic framework with an acetic acid functional group. Its rigid spiro[4.5]decane core enhances conformational stability, while the pyridine moiety introduces potential coordination or hydrogen-bonding capabilities. The acetic acid group provides a reactive handle for further derivatization, making it a versatile intermediate in medicinal chemistry and materials science. This compound’s balanced lipophilicity and polarity may improve solubility and bioavailability in drug development applications. Its distinct architecture also offers opportunities for exploring novel pharmacophores or ligands in catalysis and supramolecular chemistry.
2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid structure
1956371-60-0 structure
Product Name:2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid
CAS No:1956371-60-0
MF:C16H21NO3
MW:275.342844724655
CID:4827572
Update Time:2025-05-20

2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(9-(PYRIDIN-2-YL)-6-OXASPIRO[4.5]DECAN-9-YL)ACETIC ACID
    • 2-(9-pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)acetic acid
    • 2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid
    • Inchi: 1S/C16H21NO3/c18-14(19)11-15(13-5-1-4-9-17-13)8-10-20-16(12-15)6-2-3-7-16/h1,4-5,9H,2-3,6-8,10-12H2,(H,18,19)
    • InChI Key: WOBPBSWVWCCPLE-UHFFFAOYSA-N
    • SMILES: O1CCC(C2C=CC=CN=2)(CC(=O)O)CC21CCCC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 365
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.4

2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid Pricemore >>

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Additional information on 2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid

Introduction to 2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid (CAS No. 1956371-60-0)

2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid (CAS No. 1956371-60-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyridine and oxaspiro ring structures, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The pyridine moiety, a key structural feature of this compound, is known for its ability to form stable complexes with metal ions and its involvement in numerous biological processes. The presence of the oxaspiro ring, on the other hand, adds to the compound's structural complexity and contributes to its unique pharmacological properties. These features collectively enhance the compound's potential as a lead molecule in drug discovery and development.

Recent studies have highlighted the multifaceted biological activities of 2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid. One of the most notable findings is its potent anti-inflammatory effects. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary research has indicated that 2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid possesses antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases including cardiovascular disorders and neurodegenerative conditions. The antioxidant activity of this compound suggests its potential use as a protective agent against oxidative damage.

In addition to its anti-inflammatory and antioxidant properties, 2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid has shown promise in modulating cellular signaling pathways. Specifically, it has been found to interact with key signaling molecules involved in cell proliferation and apoptosis. This interaction could have significant implications for cancer therapy, where modulating these pathways is a key strategy for inhibiting tumor growth and promoting cancer cell death.

The pharmacokinetic profile of 2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid is another area of active research. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy and safety. Its good oral bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid in various disease models. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings underscore the potential of this compound to address unmet medical needs in areas such as inflammation, oxidative stress, and cancer.

In conclusion, 2-(9-(Pyridin-2-YL)-6-oxaspiro[4.5]decan-9-YL)acetic acid (CAS No. 1956371-60-0) represents a promising lead molecule with a diverse range of biological activities. Its unique structural features, coupled with its favorable pharmacological properties, make it an exciting candidate for further exploration in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its full potential, this compound holds the promise of contributing significantly to the development of novel therapeutics for various diseases.

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